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Compound of Interest

Compound Name: Desmethyl-YM-298198

Cat. No.: B1250065

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Desmethyl-YM-298198, a derivative of

the selective mGluR1 antagonist, YM-298198. This document consolidates essential product

information from various suppliers, details its mechanism of action, and outlines relevant

experimental protocols for its application in research settings.

Product Information and Suppliers
Desmethyl-YM-298198 is commercially available from several key suppliers in the life

sciences sector. While product specifications may vary slightly by vendor and batch, the

following tables summarize the core technical data for this compound.
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Supplier Catalog Number Purity Notes

R&D Systems 2447 ≥98%
Product is

discontinued.

Abcam ab120016 >99%

Tocris Bioscience 2447 ≥98% (HPLC)

MedchemExpress HY-103567 Not Specified

Chemical and Physical Properties

CAS Number 1177767-57-5

Molecular Formula C₁₇H₂₀N₄OS.HCl

Molecular Weight 364.89 g/mol [1][2]

Solubility Soluble to 50 mM in DMSO[1][3]

Storage Desiccate at room temperature or +4°C.[1][3]

Chemical Name

6-Amino-N-cyclohexyl-3-methylthiazolo[3,2-

a]benzimidazole-2-carboxamide

hydrochloride[2][3]

Mechanism of Action: A Non-Competitive mGluR1
Antagonist
Desmethyl-YM-298198 is a derivative of YM-298198, a well-characterized high-affinity,

selective, and non-competitive antagonist of the metabotropic glutamate receptor type 1

(mGluR1).[4] mGluR1 is a G-protein coupled receptor (GPCR) that plays a crucial role in

modulating synaptic transmission and neuronal excitability throughout the central nervous

system.[5]

Group I mGluRs, which include mGluR1 and mGluR5, are typically coupled to Gq/G11

proteins.[5] Upon activation by glutamate, these receptors stimulate phospholipase C (PLC),

leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂). This reaction
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generates two second messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).

IP₃ binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular

calcium stores. DAG, along with the elevated intracellular calcium, activates Protein Kinase C

(PKC).

As a non-competitive antagonist, Desmethyl-YM-298198 is presumed to bind to an allosteric

site on the mGluR1 receptor, distinct from the glutamate binding site. This binding event

prevents the conformational change necessary for receptor activation, thereby inhibiting the

downstream signaling cascade even in the presence of glutamate.
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Figure 1: Simplified mGluR1 signaling pathway and the inhibitory action of Desmethyl-YM-
298198.

Experimental Protocols
While specific, detailed protocols for Desmethyl-YM-298198 are not readily available in the

published literature, its action as an mGluR1 antagonist allows for the adaptation of established

methods used to characterize its parent compound, YM-298198, and other mGluR1

modulators.

In Vitro Characterization: Electrophysiology
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The effect of Desmethyl-YM-298198 on synaptic transmission can be assessed using brain

slice electrophysiology, particularly in regions with high mGluR1 expression, such as the

cerebellum.

Objective: To measure the inhibition of mGluR1-mediated excitatory postsynaptic potentials

(EPSPs) by Desmethyl-YM-298198.

Methodology:

Slice Preparation: Prepare acute sagittal cerebellar slices (250-300 µm) from rats or mice.

Recording: Perform whole-cell patch-clamp recordings from Purkinje cells.

Stimulation: Stimulate parallel fibers to evoke synaptic responses.

mGluR1 Activation: Elicit mGluR1-mediated slow EPSPs by high-frequency stimulation of

parallel fibers in the presence of ionotropic glutamate receptor antagonists (e.g., CNQX and

AP5).

Antagonist Application: Bath-apply Desmethyl-YM-298198 at varying concentrations to

determine its effect on the mGluR1-EPSP amplitude.

Data Analysis: Plot a concentration-response curve to calculate the IC₅₀ value of

Desmethyl-YM-298198.
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Figure 2: General workflow for characterizing mGluR1 antagonists using brain slice

electrophysiology.

In Vitro Characterization: Calcium Imaging
The antagonistic properties of Desmethyl-YM-298198 can also be confirmed by measuring its

ability to block agonist-induced intracellular calcium mobilization in cells expressing mGluR1.

Objective: To quantify the inhibition of mGluR1-agonist-induced calcium release by Desmethyl-
YM-298198.

Methodology:

Cell Culture: Use a cell line stably expressing recombinant mGluR1 (e.g., HEK293 or CHO

cells).

Dye Loading: Load the cells with a calcium-sensitive fluorescent indicator (e.g., Fura-2 AM or

Fluo-4 AM).

Baseline Measurement: Measure baseline fluorescence intensity.

Antagonist Pre-incubation: Incubate the cells with varying concentrations of Desmethyl-YM-
298198.

Agonist Application: Apply a specific mGluR1 agonist, such as (S)-3,5-DHPG, to stimulate

the receptor.

Fluorescence Measurement: Record the change in fluorescence intensity, which

corresponds to the change in intracellular calcium concentration.

Data Analysis: Compare the agonist-induced calcium response in the presence and absence

of Desmethyl-YM-298198 to determine the IC₅₀.

In Vivo Evaluation: Analgesic Effects
Given that mGluR1 antagonists have shown analgesic effects, an in vivo model of pain can be

used to assess the efficacy of Desmethyl-YM-298198.
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Objective: To evaluate the analgesic effect of Desmethyl-YM-298198 in a mouse model of

inflammatory or neuropathic pain.

Methodology:

Animal Model: Induce hyperalgesia in mice, for example, using an injection of streptozotocin

or complete Freund's adjuvant (CFA).

Drug Administration: Administer Desmethyl-YM-298198 via an appropriate route (e.g., oral

gavage or intraperitoneal injection) at various doses.

Nociceptive Testing: Measure the pain response at different time points after drug

administration using methods such as the hot plate test, tail-flick test, or von Frey filaments

for mechanical allodynia.

Data Analysis: Compare the pain thresholds or response latencies between the vehicle-

treated and Desmethyl-YM-298198-treated groups to determine the effective dose.

Conclusion
Desmethyl-YM-298198 is a valuable research tool for investigating the physiological and

pathophysiological roles of the mGluR1 receptor. As a derivative of the potent and selective

non-competitive antagonist YM-298198, it offers a means to probe the intricacies of

glutamatergic signaling. The information and protocols provided in this guide are intended to

facilitate the effective use of this compound in a research setting. Researchers should always

refer to the supplier-specific product datasheets for the most accurate and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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